Cas no 125418-95-3 (2-(4-bromo-2-formylphenoxy)acetonitrile)

• Product Name: 2-(4-bromo-2-formylphenoxy)acetonitrile
• CAS No: 125418-95-3
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD02257582
• CID: 3058613
• PubChem ID: 3679753
• Update Time: 2025-06-25

2-(4-bromo-2-formylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-BROMO-2-FORMYLPHENOXY)ACETONITRILE
• 2-(4-bromo-2-formylphenoxy)acetonitrile
• AFA41895
• CS-0117966
• Oprea1_238277
• STK347059
• (4-BROMO-2-FORMYLPHENOXY)METHYL CYANIDE
• EN300-228145
• BBL038079
• 125418-95-3
• Z53791834
• SCHEMBL7634896
• AKOS000291259
• MFCD02257582

• MDL： MFCD02257582
• Inchi： 1S/C9H6BrNO2/c10-8-1-2-9(13-4-3-11)7(5-8)6-12/h1-2,5-6H,4H2
• InChI Key： NSKCKCYUDVRANK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC#N

Computed Properties

• Exact Mass: 238.95819Da
• Monoisotopic Mass: 238.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1Ų

2-(4-bromo-2-formylphenoxy)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-bromo-2-formylphenoxy)acetonitrile

2-(4-Bromo-2-Formylphenoxy)acetonitrile: An Overview of Its Synthesis, Properties, and Applications

2-(4-Bromo-2-formylphenoxy)acetonitrile (CAS No. 125418-95-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo-substituted phenyl ring and a formyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The synthesis of 2-(4-bromo-2-formylphenoxy)acetonitrile typically involves several well-documented methods. One common approach is the reaction of 4-bromo-2-hydroxybenzaldehyde with cyanoacetic acid in the presence of a base such as potassium carbonate. This reaction proceeds via an O-alkylation mechanism, resulting in the formation of the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound. Recent studies have explored the use of green solvents and catalysts to improve the sustainability and efficiency of this synthetic route.

2-(4-Bromo-2-formylphenoxy)acetonitrile exhibits a range of physical and chemical properties that make it suitable for various applications. It is a solid at room temperature with a melting point typically around 100°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, which facilitates its use in solution-based reactions. Its stability under mild conditions makes it an attractive choice for multi-step synthetic processes.

In the realm of medicinal chemistry, 2-(4-bromo-2-formylphenoxy)acetonitrile has been investigated as a potential lead compound for drug discovery. The bromo-substituted phenyl ring and formyl group provide opportunities for further functionalization, enabling the development of derivatives with enhanced biological activity. For instance, recent research has focused on the synthesis of analogs with improved potency against specific targets such as kinases and proteases. These derivatives have shown promise in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The formyl group in 2-(4-bromo-2-formylphenoxy)acetonitrile can be readily converted into other functional groups through well-established chemical transformations. For example, reduction of the formyl group to a hydroxymethyl group using sodium borohydride or hydrogenation over a palladium catalyst can yield compounds with different reactivity profiles. These transformations are crucial for expanding the scope of applications for this compound in both academic and industrial settings.

In materials science, 2-(4-bromo-2-formylphenoxy)acetonitrile has been utilized as a building block for the synthesis of advanced materials with unique properties. Its ability to undergo polymerization reactions makes it a valuable monomer for preparing polymers with tunable mechanical and optical properties. Recent studies have demonstrated the use of this compound in the development of conjugated polymers for organic electronics, including organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The bromo-substituted phenyl ring provides opportunities for introducing additional functional groups or side chains to fine-tune the electronic properties of these materials.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on 2-(4-bromo-2-formylphenoxy)acetonitrile has highlighted its relatively low toxicity and environmental impact when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 2-(4-bromo-2-formylphenoxy)acetonitrile (CAS No. 125418-95-3) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and versatile reactivity make it an invaluable tool for researchers seeking to develop new bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.